Cas no 941974-86-3 (8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941974-86-3
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 6494810
• Update Time: 2025-05-20

8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-(cyclohexylamino)-3,7-dihydro-7-(2-hydroxy-2-phenylethyl)-3-methyl-

• Inchi： 1S/C20H25N5O3/c1-24-17-16(18(27)23-20(24)28)25(12-15(26)13-8-4-2-5-9-13)19(22-17)21-14-10-6-3-7-11-14/h2,4-5,8-9,14-15,26H,3,6-7,10-12H2,1H3,(H,21,22)(H,23,27,28)
• InChI Key： YGGTXLIZCUCZND-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1NC1CCCCC1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 9.61±0.70(Predicted)

Additional information on 8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941974-86-3)

The compound 8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941974-86-3) is a structurally complex purine derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular framework, featuring a cyclohexylamino group and a hydroxy-phenylethyl side chain, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its role in modulating enzymatic activity and receptor interactions, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the most searched questions related to this compound is: "What are the biological targets of 8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione?" Preliminary studies suggest that it may interact with adenosine receptors and phosphodiesterase enzymes, which are critical in regulating cellular signaling pathways. This aligns with current trends in precision medicine, where small molecules like 941974-86-3 are being investigated for their ability to fine-tune biological responses with minimal side effects.

The synthesis of 8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions, including condensation and cyclization processes. Its purine-2,6-dione core is a hallmark of many bioactive compounds, drawing parallels to well-known therapeutics like theophylline. This structural similarity has sparked interest in its potential applications for respiratory and cardiovascular conditions, though further clinical validation is required.

Another hot topic in the scientific community is the "solubility and bioavailability of CAS 941974-86-3." Given its hydrophobic cyclohexyl and aromatic phenylethyl moieties, formulation scientists are exploring nano-carriers and prodrug strategies to enhance its delivery efficiency. Such advancements are crucial for translating bench-side discoveries into viable therapeutics, especially in an era where drug delivery technologies are rapidly evolving.

From a safety perspective, 8-(cyclohexylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promising selectivity in preclinical models, reducing the risk of off-target effects—a key concern in modern pharmacology. This aligns with the growing demand for "safer small-molecule modulators" in treating chronic diseases. Its methyl-tetrahydro-purine scaffold also offers metabolic stability, addressing another frequent search query: "How does CAS 941974-86-3 resist enzymatic degradation?"

In summary, 941974-86-3 represents a compelling case study in the intersection of medicinal chemistry and drug development. Its multifaceted pharmacology, coupled with scalable synthesis routes, positions it as a candidate for next-generation therapeutics. As research progresses, this compound may unlock new avenues for treating conditions linked to purinergic signaling dysregulation.